Cas no 2171669-56-8 (4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid
• CAS No: 2171669-56-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6297538
• PubChem ID: 165801519
• Update Time: 2025-07-18

4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid
• 4-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidine-2-carboxylic acid
• EN300-1488309
• 2171669-56-8

• Inchi： 1S/C25H28N2O5/c1-2-16-11-12-27(22(13-16)24(29)30)23(28)14-26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： YXWMMOTVDBQFSL-UHFFFAOYSA-N
• SMILES： OC(C1CC(CC)CCN1C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid

4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid (CAS No. 2171669-56-8): An Overview

4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid (CAS No. 2171669-56-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids to form complex peptides. The presence of the ethyl substituent and the carboxylic acid functional group further enhances the versatility of this compound, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential applications of 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses, making it a promising lead for further optimization.

In another study, published in Organic Letters in 2022, scientists explored the use of this compound in the development of targeted drug delivery systems. The unique structural features of 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid allowed for the creation of conjugates with specific targeting ligands, enhancing the selectivity and efficacy of drug delivery to cancer cells. This approach has shown promising results in preclinical models, with significant improvements in therapeutic outcomes observed compared to traditional chemotherapy agents.

The physicochemical properties of 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid have also been extensively characterized. It is a white crystalline solid with a molecular weight of 433.5 g/mol and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various synthetic protocols and biological assays.

The synthesis of 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the introduction of the ethyl substituent and carboxylic acid functional group. The final step involves deprotection to yield the desired product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, while 4-ethyl-1-2-{(9H-fluoren - 9 - yl ) methoxycarbonyl } amino ) acetylpiperidine - 2 - carboxylic acid is not classified as a hazardous material, it should be handled with standard laboratory precautions to prevent exposure and contamination. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound.

The future prospects for 4 - ethyl - 1 - 2 - ({( 9 H - fluoren - 9 - yl ) methoxycarbonyl } amino ) acetylpiperidine - 2 - carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and expand its applications in drug discovery. Additionally, efforts are being made to develop more efficient synthetic routes to improve scalability and reduce costs.

In conclusion, 4 - ethyl - 1 - 2 - ({( 9 H - fluoren - 9 - yl ) methoxycarbonyl } amino ) acetylpiperidine - 2 - carboxylic acid (CAS No. 2171669 - 56 - 8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a key intermediate in the synthesis of bioactive molecules.